Cas no 1544881-82-4 (1-(3-Aminopyrrolidin-1-yl)-2-phenoxypropan-1-one)
1-(3-Aminopyrrolidin-1-yl)-2-phenoxypropan-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-(3-aminopyrrolidin-1-yl)-2-phenoxypropan-1-one
- 1-(3-Aminopyrrolidin-1-yl)-2-phenoxypropan-1-one
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- Inchi: 1S/C13H18N2O2/c1-10(17-12-5-3-2-4-6-12)13(16)15-8-7-11(14)9-15/h2-6,10-11H,7-9,14H2,1H3
- InChI Key: HCWWDBTUEPHNJF-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C(C)C(N1CCC(C1)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 264
- XLogP3: 1.1
- Topological Polar Surface Area: 55.6
1-(3-Aminopyrrolidin-1-yl)-2-phenoxypropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A124666-100mg |
1-(3-aminopyrrolidin-1-yl)-2-phenoxypropan-1-one |
1544881-82-4 | 100mg |
$ 115.00 | 2022-06-08 | ||
| TRC | A124666-500mg |
1-(3-aminopyrrolidin-1-yl)-2-phenoxypropan-1-one |
1544881-82-4 | 500mg |
$ 435.00 | 2022-06-08 | ||
| TRC | A124666-1g |
1-(3-aminopyrrolidin-1-yl)-2-phenoxypropan-1-one |
1544881-82-4 | 1g |
$ 680.00 | 2022-06-08 | ||
| Life Chemicals | F1908-1346-0.25g |
1-(3-aminopyrrolidin-1-yl)-2-phenoxypropan-1-one |
1544881-82-4 | 95%+ | 0.25g |
$694.0 | 2023-09-07 | |
| Life Chemicals | F1908-1346-0.5g |
1-(3-aminopyrrolidin-1-yl)-2-phenoxypropan-1-one |
1544881-82-4 | 95%+ | 0.5g |
$731.0 | 2023-09-07 | |
| Life Chemicals | F1908-1346-1g |
1-(3-aminopyrrolidin-1-yl)-2-phenoxypropan-1-one |
1544881-82-4 | 95%+ | 1g |
$770.0 | 2023-09-07 | |
| Life Chemicals | F1908-1346-2.5g |
1-(3-aminopyrrolidin-1-yl)-2-phenoxypropan-1-one |
1544881-82-4 | 95%+ | 2.5g |
$1679.0 | 2023-09-07 | |
| Life Chemicals | F1908-1346-5g |
1-(3-aminopyrrolidin-1-yl)-2-phenoxypropan-1-one |
1544881-82-4 | 95%+ | 5g |
$2525.0 | 2023-09-07 | |
| Life Chemicals | F1908-1346-10g |
1-(3-aminopyrrolidin-1-yl)-2-phenoxypropan-1-one |
1544881-82-4 | 95%+ | 10g |
$3532.0 | 2023-09-07 |
1-(3-Aminopyrrolidin-1-yl)-2-phenoxypropan-1-one Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
Additional information on 1-(3-Aminopyrrolidin-1-yl)-2-phenoxypropan-1-one
Recent Advances in the Study of 1-(3-Aminopyrrolidin-1-yl)-2-phenoxypropan-1-one (CAS: 1544881-82-4)
1-(3-Aminopyrrolidin-1-yl)-2-phenoxypropan-1-one (CAS: 1544881-82-4) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
Recent literature indicates that 1-(3-Aminopyrrolidin-1-yl)-2-phenoxypropan-1-one has been investigated for its role in modulating specific biological pathways. For instance, studies have explored its interaction with enzymes such as kinases or proteases, which are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The compound's unique structural features, including the aminopyrrolidine moiety and phenoxy group, contribute to its binding affinity and selectivity.
In terms of synthesis, advancements have been made in optimizing the production of 1-(3-Aminopyrrolidin-1-yl)-2-phenoxypropan-1-one. Researchers have developed more efficient and scalable synthetic routes, often involving multi-step reactions with high yields and purity. These improvements are crucial for ensuring the compound's availability for further preclinical and clinical studies. Additionally, analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize the compound and confirm its structural integrity.
Biological evaluations of 1-(3-Aminopyrrolidin-1-yl)-2-phenoxypropan-1-one have demonstrated promising results in vitro and in vivo. For example, some studies have reported its efficacy in inhibiting specific protein-protein interactions or enzymatic activities, leading to potential therapeutic benefits. However, challenges remain, including optimizing its pharmacokinetic properties and minimizing off-target effects. Future research directions may include structural modifications to enhance its drug-like properties and further elucidate its mechanism of action.
In conclusion, 1-(3-Aminopyrrolidin-1-yl)-2-phenoxypropan-1-one (CAS: 1544881-82-4) represents a compound with significant potential in pharmaceutical research. Ongoing studies are expected to provide deeper insights into its applications and pave the way for its development into a clinically relevant therapeutic agent. Researchers and industry professionals are encouraged to stay updated on the latest advancements in this area to leverage its full potential.
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